4-(dimethylamino)-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-(dimethylamino)-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H18N4O4S/c1-22(2)14-8-4-12(5-9-14)16(23)19-18-21-20-17(26-18)13-6-10-15(11-7-13)27(3,24)25/h4-11H,1-3H3,(H,19,21,23)
• InChI Key: XZIHRUCVTHWLAW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C18H18N4O4S
• Molecular Weight: 386.4 g/mol
• CAS No.: 886913-35-5

Description

4-(dimethylamino)-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C18H18N4O4S and its molecular weight is 386.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatization

• A study describes the synthesis and application of a derivatizing agent for carbonyl compounds, highlighting the compound's improved solubility in polar solvents and its potential for analyzing aldehydes in various samples through chromatography and spectroscopy techniques (Jachmann & Karst, 2001).

Fluorescent Tagging and Separation

• Another research focuses on the synthesis of a fluorogenic reagent for thiols, presenting a method for the selective detection of thiols in biological samples, indicating the utility of similar compounds in biochemical assays and analytical chemistry (Toyo’oka et al., 1989).

Crystal Structure and Biological Studies

• Research on the crystal structure, Hirshfeld surfaces, and biological studies of 1,3,4-oxadiazole derivatives shows their potential in medicinal chemistry, particularly in the design of compounds with antibacterial and antioxidant properties (Karanth et al., 2019).

Novel Syntheses and Potential CNS Agents

• A study discusses the synthesis of novel compounds with potential central nervous system activity, illustrating the diverse pharmacological applications that similar molecular frameworks could have (Martin et al., 1981).

Anticancer and Anti-inflammatory Agents

• Synthesis of sulfonamide derivatives with potent in vitro antitumor activity highlights the potential therapeutic applications of similar compounds in cancer treatment (Fahim & Shalaby, 2019).